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Compound of Interest

Compound Name: 30-Hydroxytriacontanoic acid

Cat. No.: B1235692 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical compounds is paramount. This guide provides a detailed overview of 30-
Hydroxytriacontanoic acid, covering its chemical identity, physicochemical properties, and

biological significance.

Core Identification: CAS Number and Synonyms
30-Hydroxytriacontanoic acid is registered under the primary CAS Number 52900-18-2.[1][2]

[3] An alternative CAS number, 122751-79-5, is also associated with this compound.[4] It is

known by several synonyms, which are crucial for comprehensive literature and database

searches.

Table 1: Synonyms for 30-Hydroxytriacontanoic Acid
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Synonym Source

ω-Hydroxytriacontanoic acid [1][2]

30-hydroxy-triacontanoic acid [2][4]

omega-hydroxytriacontanoic acid [2][4]

30-hydroxymelissic acid [2][4]

omega-hydroxymelissic acid [4]

CHEBI:76220 [2][4]

DTXSID40415598 [4]

LMFA01050221 [4]

Physicochemical Properties
Understanding the physicochemical properties of 30-Hydroxytriacontanoic acid is essential

for its application in research and development. The following table summarizes key computed

properties.

Table 2: Physicochemical Properties of 30-Hydroxytriacontanoic Acid
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Property Value Source

Molecular Formula C₃₀H₆₀O₃ [1][2]

Molecular Weight 468.8 g/mol [1][2]

XLogP3 11.8 [2]

Hydrogen Bond Donor Count 2 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 28 [5]

Exact Mass 468.45424577 Da [5]

Monoisotopic Mass 468.45424577 Da [5]

Topological Polar Surface Area 57.5 Å² [5]

Heavy Atom Count 33 [5]

Experimental Protocols and Data
Detailed experimental protocols for the synthesis and analysis of 30-Hydroxytriacontanoic
acid are not readily available in the public domain. However, general methodologies for the

analysis of long-chain fatty acids can be adapted.

Synthesis
While a specific, detailed protocol for the synthesis of 30-Hydroxytriacontanoic acid is not

available in the reviewed literature, the synthesis of ω-hydroxy acids often involves multi-step

processes. These can include the use of protecting groups for the hydroxyl function, chain

elongation reactions, and final deprotection and oxidation steps. Researchers may refer to

general organic synthesis literature for methodologies applicable to long-chain hydroxy fatty

acids.

Quantitative Analysis
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Quantitative analysis of long-chain hydroxy fatty acids like 30-Hydroxytriacontanoic acid in

biological matrices typically requires derivatization followed by chromatographic separation and

mass spectrometric detection.

General Workflow for Quantitative Analysis:

Sample Preparation Analysis Data Processing

Biological Sample (e.g., plasma, tissue) Lipid Extraction Derivatization (e.g., methylation, silylation) Gas Chromatography (GC) or
High-Performance Liquid Chromatography (HPLC) Mass Spectrometry (MS) Quantification

Click to download full resolution via product page

Figure 1: A generalized workflow for the quantitative analysis of long-chain fatty acids.

Methodological Considerations:

Gas Chromatography-Mass Spectrometry (GC-MS): This is a common technique for

analyzing fatty acids. For a very-long-chain fatty acid like 30-Hydroxytriacontanoic acid,

derivatization to a more volatile ester (e.g., methyl ester) and silylation of the hydroxyl group

would be necessary prior to injection. A high-temperature capillary column would be required

for separation.

High-Performance Liquid Chromatography (HPLC) with Mass Spectrometry (LC-MS): This

method can also be employed, often with derivatization to enhance ionization efficiency and

chromatographic retention. Reversed-phase chromatography is a common separation mode.

Currently, there is a lack of specific quantitative data in the public domain regarding the

biological activity of 30-Hydroxytriacontanoic acid, such as IC₅₀ or EC₅₀ values. Research on

the biological effects of other positional isomers of hydroxystearic acid on various cancer cell

lines has been conducted, but direct data for the 30-hydroxy isomer is not available.

Biological Significance and Signaling Pathways
30-Hydroxytriacontanoic acid belongs to the class of ω-hydroxy long-chain fatty acids. While

specific signaling pathways directly involving this molecule are not well-documented, the
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broader class of these molecules plays significant roles in biology, particularly in the formation

of protective barriers in plants and in fatty acid metabolism in animals.

Role in Plant Biology: A Key Component of Cutin
In plants, ω-hydroxy fatty acids are essential monomers for the biosynthesis of cutin, a major

component of the plant cuticle. The cuticle is a protective layer on the epidermis of aerial plant

parts that prevents water loss and protects against environmental stresses. The biosynthesis of

cutin involves the hydroxylation of long-chain fatty acids, which are then esterified to form a

complex polyester network.

Cutin Monomer Biosynthesis

Polymerization

C16/C18 Fatty Acids

ω-Hydroxylation
(Cytochrome P450)

ω-Hydroxy Fatty Acids
(e.g., 30-Hydroxytriacontanoic acid)

Esterification

Cutin Polymer
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Figure 2: Simplified pathway of cutin biosynthesis involving ω-hydroxy fatty acids.
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Role in Animal Metabolism: Cytochrome P450-Mediated
Oxidation
In animals, cytochrome P450 enzymes of the CYP4 family are responsible for the ω-

hydroxylation of fatty acids. This is generally considered a minor pathway for fatty acid

metabolism but can become more significant under certain physiological or pathological

conditions. The resulting ω-hydroxy fatty acids can be further oxidized to dicarboxylic acids,

which can then enter β-oxidation for energy production. While specific studies on the

metabolism of 30-Hydroxytriacontanoic acid are limited, it is presumed to follow this general

pathway for long-chain fatty acids.
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Figure 3: General pathway for the ω-oxidation of long-chain fatty acids.
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Role in Drug Development
The direct application of 30-Hydroxytriacontanoic acid in drug development is not well-

established in the currently available literature. However, the broader class of fatty acids and

their derivatives are of significant interest in various therapeutic areas. For instance, some

hydroxy fatty acids have been investigated for their anti-inflammatory and anti-proliferative

effects. Given its structure as a very-long-chain hydroxy fatty acid, 30-Hydroxytriacontanoic
acid could potentially be explored for its effects on lipid metabolism, membrane biology, or as a

precursor for the synthesis of novel bioactive lipids. Further research is needed to elucidate

any potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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